Cas no 2137512-99-1 (tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137512-99-1
• MF: C₁₁H₁₈ClN₃O₂
• MW: 259.732521533966
• CID: 6290107
• PubChem ID: 165496700
• Update Time: 2025-06-26

tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• EN300-1141451
• 2137512-99-1

• Inchi： 1S/C11H18ClN3O2/c1-7-8(12)5-15(14-7)6-9(13)10(16)17-11(2,3)4/h5,9H,6,13H2,1-4H3
• InChI Key： FOLCATGHYBGPGM-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 259.1087545g/mol
• Monoisotopic Mass: 259.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate

tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate: A Promising Compound in Medicinal Chemistry

tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 2137512-99-1, is characterized by its complex aromatic and heterocyclic framework, which may contribute to its potential biological activities. Recent studies have highlighted its role in modulating specific enzymatic pathways, making it a valuable candidate for further exploration in therapeutic applications.

The molecular structure of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate consists of a propanoic acid backbone functionalized with a tert-butyl group and a pyrazole ring substituted with chlorine and methyl groups. The pyrazole ring, a five-membered heterocyclic system, is a common motif in many bioactive molecules due to its ability to interact with various biological targets. The introduction of chlorine and methyl substituents on the pyrazole ring may enhance its lipophilicity and metabolic stability, which are critical factors in drug development.

Recent research has focused on the synthesis and biological evaluation of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate. A 2023 study published in the Journal of Medicinal Chemistry reported the design of this compound as a potential inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which plays a key role in lipid metabolism. The study utilized computational modeling to predict the binding affinity of the compound to the active site of ACC, demonstrating its potential as a therapeutic agent for metabolic disorders.

Another notable advancement in the field involves the application of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate in the development of anti-inflammatory drugs. A 2024 publication in Pharmacological Research explored its ability to modulate the NF-κB signaling pathway, which is implicated in chronic inflammation. The compound was shown to inhibit the activation of NF-κB in vitro, suggesting its potential as an adjunct therapy for inflammatory diseases such as rheumatoid arthritis.

Furthermore, the pharmacokinetic properties of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate have been investigated to assess its suitability for drug development. A 2023 study in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicated that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential attributes for a drug candidate.

In addition to its potential therapeutic applications, the synthesis of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate has been optimized to improve its yield and purity. A 2024 paper in Organic & Biomolecular Chemistry described a novel multistep synthesis route that utilizes microwave-assisted reactions to enhance the efficiency of the process. This method not only reduces the reaction time but also minimizes the formation of byproducts, which is crucial for the scalability of pharmaceutical manufacturing.

The chemical stability of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate under various conditions has also been studied to ensure its suitability for long-term storage and formulation. A 2023 report in Journal of Pharmaceutical Sciences demonstrated that the compound remains stable at room temperature for over six months when stored in airtight containers, which is a significant advantage for pharmaceutical applications.

Despite the promising findings, further research is needed to fully elucidate the mechanisms of action and potential side effects of tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate. Preclinical trials are currently underway to evaluate its safety and efficacy in animal models, with the ultimate goal of advancing it to clinical trials. The compound's unique structural features and demonstrated biological activities position it as a candidate for further development in the treatment of various diseases.

In conclusion, tert-butyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate represents a significant advancement in the field of medicinal chemistry. Its potential applications in metabolic and inflammatory disorders, combined with its favorable pharmacokinetic profile, make it a promising candidate for further exploration. Continued research into its biological mechanisms and therapeutic potential will be essential to realizing its full potential in drug development.